Cas no 275371-57-8 (N-Bis(tert-butylacetate) bnezylamine)

• Product Name: N-Bis(tert-butylacetate) bnezylamine
• CAS No: 275371-57-8
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 6636837
• PubChem ID: 11078195
• Update Time: 2024-01-04

N-Bis(tert-butylacetate) bnezylamine Chemical and Physical Properties

Names and Identifiers

• 275371-57-8
• N-Bis(tert-butylacetate) bnezylamine
• SCHEMBL782348
• Glycine, N-[2-(1,1-dimethylethoxy)-2-oxoethyl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H29NO4/c1-18(2,3)23-16(21)13-20(12-15-10-8-7-9-11-15)14-17(22)24-19(4,5)6/h7-11H,12-14H2,1-6H3
• InChI Key： BSCKIULDXAGBCD-UHFFFAOYSA-N
• SMILES： O(C(CN(CC1C=CC=CC=1)CC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Melting Point: 45-50 °C
• Boiling Point: 401.0±35.0 °C(Predicted)
• pka: 3.73±0.50(Predicted)